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Compound of Interest

Compound Name: Fenazaquin-D13

Cat. No.: B15556661 Get Quote

This document provides a detailed protocol for the preparation of a stock solution of

Fenazaquin-D13, a deuterated internal standard for the pesticide Fenazaquin. This guide is

intended for researchers, scientists, and professionals in drug development and analytical

chemistry.

Introduction
Fenazaquin is a quinazoline-based acaricide and insecticide that functions by inhibiting the

mitochondrial electron transport chain at Complex I.[1][2][3] Fenazaquin-D13 is a stable

isotope-labeled version of Fenazaquin, which is commonly used as an internal standard in

quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or

gas chromatography-mass spectrometry (GC-MS), to ensure accuracy and precision. Proper

preparation of a stock solution is the first critical step for reliable experimental results.

Physicochemical Data and Safety Information
A summary of the relevant quantitative data for Fenazaquin-D13 is provided in the table below.

Note that as a deuterated analog, the physicochemical properties are very similar to the

unlabeled Fenazaquin, with the primary difference being the molecular weight.

Table 1: Physicochemical Properties of Fenazaquin and Fenazaquin-D13
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Property Fenazaquin Fenazaquin-D13 Data Source

Molecular Formula C₂₀H₂₂N₂O C₂₀H₉D₁₃N₂O [1][4]

Molecular Weight (

g/mol )
306.40 319.48 (calculated) [1]

Appearance
Colorless to white/tan

crystalline solid
Assumed to be a solid [1][2]

Solubility

Highly soluble in many

organic solvents such

as acetone,

acetonitrile,

chloroform, and

dichloromethane.[1][5]

Low aqueous

solubility.[5]

Expected to have

similar high solubility

in organic solvents.

[1][5]

Safety Precautions:

Fenazaquin is toxic if swallowed and harmful if inhaled. It is also very toxic to aquatic life with

long-lasting effects. It is crucial to handle Fenazaquin-D13 with appropriate personal protective

equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves. All

handling of the solid compound and concentrated solutions should be performed in a well-

ventilated fume hood. Refer to the Safety Data Sheet (SDS) for complete safety information.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol details the steps to prepare a 1 mg/mL (1000 µg/mL) stock solution of

Fenazaquin-D13 in a suitable organic solvent. Acetonitrile is recommended due to its high

volatility, which is advantageous for subsequent sample preparation steps, and its compatibility

with common analytical instrumentation.

Materials:

Fenazaquin-D13 (solid)
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Acetonitrile (HPLC or pesticide grade)

Analytical balance (readable to at least 0.01 mg)

10 mL volumetric flask (Class A)

Spatula

Weighing paper or boat

Glass Pasteur pipette or syringe

Amber glass vial with a PTFE-lined cap for storage

Vortex mixer

Ultrasonic bath

Procedure:

Preparation: Ensure all glassware is clean and dry. The volumetric flask should be calibrated

(Class A) to ensure accuracy.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh out

approximately 10 mg of Fenazaquin-D13. Record the exact weight.

Dissolution: Quantitatively transfer the weighed Fenazaquin-D13 to the 10 mL volumetric

flask. This can be done by carefully tapping the weighing boat or by using a small, clean

spatula.

Solvent Addition: Add a small amount of acetonitrile (approximately 5 mL) to the volumetric

flask. Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or an

ultrasonic bath to ensure complete dissolution.

Bringing to Volume: Once the solid is completely dissolved, add acetonitrile to the volumetric

flask until the bottom of the meniscus is level with the calibration mark. Use a Pasteur pipette

or syringe for the final addition to avoid overshooting the mark.
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Homogenization: Cap the volumetric flask and invert it several times (at least 10-15 times) to

ensure the solution is homogeneous.

Storage: Transfer the prepared stock solution to a labeled amber glass vial with a PTFE-

lined cap. The label should include the compound name (Fenazaquin-D13), concentration,

solvent, preparation date, and the initials of the preparer.

Storage Conditions: Store the stock solution in a refrigerator at 2-8°C to minimize solvent

evaporation and potential degradation.

Calculation of the Exact Concentration:

The exact concentration of the stock solution should be calculated based on the actual weight

of Fenazaquin-D13 used.

Formula: Concentration (mg/mL) = Weight of Fenazaquin-D13 (mg) / Volume of solvent

(mL)

Example: If 10.5 mg of Fenazaquin-D13 was weighed and dissolved in 10 mL of acetonitrile,

the concentration would be 1.05 mg/mL.

Diagrams
Diagram 1: Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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